5-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• IUPAC Name: 5-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C15H13N3O3/c19-15-12-5-6-16-18(12)8-7-17(15)9-11-10-20-13-3-1-2-4-14(13)21-11/h1-8,11H,9-10H2
• InChI Key: OERIMVKIVCHZIV-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)CN3C=CN4C(=CC=N4)C3=O
• Molecular Formula: C15H13N3O3
• Molecular Weight: 283.28 g/mol

Description

The compound contains a 2,3-dihydro-1,4-benzodioxin moiety, which is a bicyclic structure consisting of a benzene ring fused to a 1,4-dioxin ring. This moiety is connected to a pyrazolo[1,5-a]pyrazin-4-one structure, which is a tricyclic compound containing two fused pyrazole rings and a pyrazinone ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems. The 2,3-dihydro-1,4-benzodioxin moiety would contribute to the rigidity of the molecule, while the pyrazolo[1,5-a]pyrazin-4-one moiety could potentially participate in various interactions due to the presence of nitrogen atoms and the carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its size, shape, functional groups, and the presence of heteroatoms would influence properties such as its solubility, melting point, and reactivity.

Mechanism of Action

The exact mechanism of action of pyrazinone is not yet fully understood. However, it is believed that pyrazinone may act as an antioxidant by scavenging reactive oxygen species and inhibiting lipid peroxidation. Pyrazinone may also act as a neuroprotective agent by modulating the activity of certain neurotransmitters, such as glutamate and GABA, and by inhibiting the release of pro-inflammatory cytokines.
Biochemical and Physiological Effects
Pyrazinone has been studied for its potential to have biochemical and physiological effects on the body. In animal studies, pyrazinone has been shown to have anti-inflammatory, anti-oxidant, and neuroprotective effects. It has also been shown to have protective effects against oxidative stress and to modulate the activity of certain neurotransmitters.

Advantages and Limitations for Lab Experiments

Pyrazinone has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable in a variety of solvents. In addition, pyrazinone has been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying the effects of compounds on the body.
However, there are also some limitations to the use of pyrazinone in laboratory experiments. Pyrazinone is a relatively new compound and its mechanism of action is not yet fully understood. In addition, the compound is not widely available, making it difficult to obtain for use in experiments.

Future Directions

There are a number of potential future directions for research on pyrazinone. Further research is needed to better understand the exact mechanism of action of the compound and to determine its potential therapeutic applications. In addition, research is needed to investigate the potential side effects of pyrazinone and to determine the optimal dosage for use in laboratory experiments. Finally, further research is needed to investigate the potential applications of pyrazinone in other fields, such as agriculture and food science.

Synthesis Methods

Pyrazinone can be synthesized through a variety of methods, the most common of which is the reaction of 2,3-dihydro-1,4-benzodioxin-2-ylmethyl chloride with 4-amino-5-hydroxy-3-methylpyrazole in the presence of triethylamine. This reaction yields a white crystalline solid of pyrazinone after purification.

Scientific Research Applications

Pyrazinone has a variety of applications in scientific research. It has been used as a catalyst in the synthesis of various compounds such as 1,2,3,4-tetrahydro-2-methyl-7-nitro-6H-quinazolin-6-one, and has been studied for its potential to inhibit the growth of certain Gram-positive bacteria. Pyrazinone has also been studied for its potential to act as an antioxidant and as a neuroprotective compound.